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A comprehensive comparison of two red pigments reveals a clear winner for the demanding

automotive sector. This guide delves into the performance characteristics of Pigment Red 170

and Pigment Red 22, supported by quantitative data and standardized experimental protocols,

to inform researchers and coating scientists in their formulation decisions.

In the world of automotive coatings, the selection of pigments is critical to achieving not only

vibrant and appealing colors but also ensuring long-term durability against harsh environmental

conditions. This guide provides a detailed comparison between two organic red pigments,

Pigment Red 170 and Pigment Red 22, to elucidate their respective performance capabilities

in automotive applications.

Pigment Red 170, a naphthol AS pigment, is widely recognized for its high performance and is

a staple in the automotive industry.[1] In contrast, Pigment Red 22, a monoazo pigment, is

more commonly utilized in less demanding applications such as printing inks, textile printing,

and general industrial paints.[2][3][4] This analysis will demonstrate through comparative data

why Pigment Red 170 is the superior choice for the rigorous demands of automotive coatings.
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Property Pigment Red 170 Pigment Red 22
Suitability for
Automotive
Coatings

Chemical Structure Naphthol AS Monoazo -

Typical Applications

Automotive OEM and

refinish, industrial

paints, coil coatings[5]

Printing inks, textile

printing, air-drying and

latex paints[2][3][4]

Pigment Red 170 is

specifically

recommended for

automotive use.

Lightfastness (Blue

Wool Scale, 1-8)

6-8 (Good to

Excellent)[6]
5 (Moderate)

Pigment Red 170's

higher rating indicates

superior color stability

upon light exposure.

Weather Resistance Excellent[7] Good to Moderate[2]

Essential for exterior

automotive

components, Pigment

Red 170 shows better

durability.

Heat Stability 180-280°C[6][8] ~150°C

Pigment Red 170

withstands the high

temperatures of

automotive baking

processes.

Solvent Resistance Good to Excellent Moderate[2]

Critical for resistance

to fuels, oils, and

other automotive

fluids.

Chemical Resistance

(Acid & Alkali)

Excellent (Rating of 5)

[5]
Good (Rating of 4)

Pigment Red 170

offers superior

protection against

environmental and

chemical fallout.
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In-Depth Performance Analysis
Lightfastness and Weather Resistance
Automotive coatings are constantly exposed to UV radiation, moisture, and temperature

fluctuations, which can lead to color fading and degradation of the coating. Pigment Red 170

exhibits excellent lightfastness, typically rated between 6 and 8 on the Blue Wool Scale,

signifying very good to outstanding resistance to fading.[6] Its robust chemical structure

contributes to its exceptional weather resistance, making it suitable for OEM and refinish

applications.[7]

Pigment Red 22, on the other hand, has a moderate lightfastness rating of around 5. This level

of performance is adequate for its primary applications in inks and textiles but falls short of the

stringent requirements for automotive exteriors. While it is described as having "good" weather

resistance, this is in the context of less demanding applications.[2]

Heat Stability
The manufacturing process for automobiles involves baking the coatings at elevated

temperatures, typically ranging from 120°C to 180°C.[9] Pigments used in these coatings must

be able to withstand these temperatures without changing color. Pigment Red 170

demonstrates excellent thermal stability, with reported heat resistance in the range of 180°C to

280°C, making it highly suitable for these processes.[6][8]

Pigment Red 22 has a significantly lower heat stability, generally around 150°C. This limitation

makes it unsuitable for the high-temperature baking cycles common in automotive production,

as it would likely lead to color shifts and degradation of the coating's appearance.

Chemical and Solvent Resistance
Vehicles are regularly exposed to a variety of chemicals, including gasoline, oils, and cleaning

agents. The pigments in the coating must be resistant to these substances to prevent bleeding,

staining, or degradation. Pigment Red 170 shows good to excellent resistance to both acids

and alkalis, as well as various organic solvents.[5] Technical datasheets often rate its

resistance to acids and alkalis as 5 out of 5.[5]

Pigment Red 22 offers moderate solvent resistance and good alkali and soap resistance,

which are sufficient for its typical use cases.[2] However, its performance in this regard is
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generally considered inferior to that of high-performance pigments like Pigment Red 170,

making it a riskier choice for automotive applications where exposure to harsh chemicals is

common.

Experimental Protocols
To ensure consistent and reliable evaluation of pigment performance in automotive coatings,

standardized testing methodologies are employed. The following are key experimental

protocols relevant to the properties discussed:

Lightfastness and Weather Resistance:

ASTM D4303: Standard Test Methods for Lightfastness of Colorants Used in Artists'

Materials. While for artists' materials, the principles of xenon-arc exposure to simulate

sunlight are relevant.[10][11]

ISO 16474-3: Paints and varnishes — Methods of exposure to laboratory light sources —

Part 3: Fluorescent UV lamps. This standard is crucial for assessing the durability of

coatings against UV radiation.[12]

Accelerated Weathering: Performed using equipment that simulates exposure to sunlight,

moisture, and temperature changes. Automotive specifications often require minimal color

change after 2000-5000 hours of such exposure.[9]

Heat Stability:

ISO 787-21: General methods of test for pigments and extenders — Part 21: Comparison

of heat stability of pigments. This method involves preparing a paint system with the

pigment, applying it to a panel, and baking it at various temperatures to observe any color

change.[13]

Chemical Resistance:

ASTM D1308: Standard Test Method for Effect of Household Chemicals on Clear and

Pigmented Organic Finishes. This test evaluates the resistance of a coating to various

chemical agents by spot testing.[14]
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ISO 12944-6: Paints and varnishes — Corrosion protection of steel structures by

protective paint systems — Part 6: Laboratory performance test methods. This standard

includes methods for testing resistance to water and chemicals.[15]
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Performance Evaluation (ASTM/ISO Standards)

Start: Pigment Selection for
Automotive Topcoat

Define Performance Requirements:
- High Lightfastness (7-8)

- Excellent Weather Resistance
- High Heat Stability (>180°C)

- Excellent Chemical Resistance

Initial Pigment Screening

Pigment Red 170 Pigment Red 22

Lightfastness Test
(ASTM D4303, ISO 16474-3)

Weathering Test
(Accelerated Exposure) Fails Requirements

Fails Lightfastness
and Heat Stability

Heat Stability Test
(ISO 787-21)

Chemical Resistance Test
(ASTM D1308)

Passes Requirements

Select Pigment Red 170
for Automotive Coatings

Reject Pigment Red 22
for Automotive Coatings.

Consider for less demanding applications.

Click to download full resolution via product page

Caption: Pigment selection workflow for automotive coatings.
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Conclusion
The comparative analysis clearly indicates that Pigment Red 170 is the superior and

appropriate choice for automotive coatings, while Pigment Red 22 is not recommended for

such high-performance applications. The excellent lightfastness, weather resistance, heat

stability, and chemical resistance of Pigment Red 170 meet the stringent demands of the

automotive industry, ensuring both aesthetic appeal and long-term durability. In contrast, the

performance characteristics of Pigment Red 22 are better suited for applications with lower

durability requirements, such as printing inks and certain industrial paints. This guide

underscores the importance of selecting pigments based on robust performance data and

standardized testing to meet the specific challenges of the intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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